Cas no 1146-65-2 (Naphthalene-d)

• Product Name: Naphthalene-d
• CAS No: 1146-65-2
• MF: C₁₀H₈
• MW: 136.219816207886
• MDL: MFCD00001743
• CID: 174649
• Update Time: 2025-06-11

Naphthalene-d Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2,3,4,5,6,7,8-d8
• Naphthalene-d8
• M-8272 Deuterated Analogs
• Naphthalene-d8 solution
• 1,2,3,4,5,6,7,8-octadeuterionaphthalene
• Naphthalene-d81000µg
• Perdeuterated naphthalene
• Perdeuterionaphthalene
• Perdeuteronaphthalene
• Naphthalene-d

• MDL： MFCD00001743
• Inchi： 1S/C10H8/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： UFWIBTONFRDIAS-PGRXLJNUSA-N
• SMILES： C12C([2H])=C([2H])C([2H])=C([2H])C1=C([2H])C([2H])=C([2H])C=2[2H]

Computed Properties

• Exact Mass: 136.11300
• Monoisotopic Mass: 136.113
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Density: 1.242 g/cm3 (20 ºC),
• Melting Point: 80-82 °C (lit.)
• Boiling Point: 218 °C(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: 1.58075 (589.3 nm 98 ºC)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents. Flammable.
• PSA: 0.00000
• LogP: 2.83980
• Vapor Pressure: 0.03 mmHg ( 25 °C)
• Color/Form: 2000 μg/mL in dichloromethane
• Solubility: Not determined

Naphthalene-d Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 1334 4.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-40-50/53
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：4.1
• Explosive Limit：0.9-5.9%(V)
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on Naphthalene-d

Naphthalene-d (CAS No. 1146-65-2): An Overview of Its Properties, Applications, and Recent Research

Naphthalene-d (CAS No. 1146-65-2) is a deuterated form of naphthalene, a well-known polycyclic aromatic hydrocarbon (PAH). Deuterated compounds, such as Naphthalene-d, are increasingly important in various scientific and industrial applications due to their unique properties and stability. This article provides a comprehensive overview of Naphthalene-d, including its chemical structure, physical properties, applications, and recent research developments.

Chemical Structure and Properties

Naphthalene-d is a deuterated analog of naphthalene, where the hydrogen atoms are replaced by deuterium atoms. The molecular formula of Naphthalene-d is C₁₀D₈. Deuteration significantly alters the physical and chemical properties of the molecule, making it particularly useful in spectroscopic studies and as a stable isotope label in chemical reactions. The deuterium atoms provide increased nuclear magnetic resonance (NMR) sensitivity and reduced metabolic degradation, which are crucial for various analytical techniques.

The physical properties of Naphthalene-d are similar to those of naphthalene but with notable differences due to the presence of deuterium. For instance, the boiling point of Naphthalene-d is slightly higher than that of naphthalene, and its density is also marginally greater. These subtle differences make Naphthalene-d an ideal candidate for precise analytical measurements and high-resolution spectroscopy.

Applications in Research and Industry

Naphthalene-d finds extensive use in various research and industrial applications. One of the primary applications is in nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds like Naphthalene-d are used as internal standards or solvents to improve the resolution and accuracy of NMR spectra. The enhanced NMR sensitivity provided by deuterium atoms allows for more detailed structural analysis of complex molecules.

In addition to NMR spectroscopy, Naphthalene-d is also used in mass spectrometry (MS) to study the fragmentation patterns of organic compounds. The stable isotopic labeling provided by deuterium helps in distinguishing between different isotopologues, which is essential for accurate mass spectrometric analysis.

Naphthalene-d is also valuable in organic synthesis as a stable intermediate or starting material. Its resistance to metabolic degradation makes it suitable for long-term studies in biological systems. Furthermore, the deuterium atoms can serve as markers for tracing reaction pathways and understanding reaction mechanisms.

Recent Research Developments

The use of deuterated compounds like Naphthalene-d strong> has been a focus of recent research in several areas. One notable area is the development of new analytical techniques for environmental monitoring. Researchers have utilized Naphthalene-d strong> as an internal standard in gas chromatography-mass spectrometry (GC-MS) to quantify trace levels of PAHs in environmental samples. The high sensitivity and stability of < strong>Naphthalene-d< / strong > have significantly improved the accuracy and reliability of these measurements. p > < p >Another area of active research involves the use of deuterated compounds in drug discovery and development. Deuteration can enhance the pharmacokinetic properties of drugs by reducing their metabolic degradation, leading to improved drug efficacy and reduced side effects. Recent studies have explored the potential of using deuterated analogs like< strong >Naphthalene-d< / strong > as scaffolds for designing new therapeutic agents. p > < p >In materials science,< strong >Naphthalene-d< / strong > has been investigated for its potential applications in organic electronics. Deuteration can improve the thermal stability and charge transport properties of organic semiconductors, making them more suitable for use in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). p > < p >< strong >Conclusion< / strong > p > < p >< strong >Naphthalene-d< / strong >(CAS No. 1146-65-2) is a versatile deuterated compound with a wide range of applications in research and industry. Its unique properties make it an invaluable tool in analytical chemistry, organic synthesis, drug discovery, environmental monitoring, and materials science. As research continues to advance,< strong >Naphthalene-d< / strong > is likely to play an increasingly important role in these fields, driving innovation and improving our understanding of complex chemical systems. p > article > response >